Cas no 62950-21-4 (1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-methyl-, cis-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-methyl-, cis-
• CAS No: 62950-21-4
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 428382
• PubChem ID: 11030173
• Update Time: 2025-04-19

1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-methyl-, cis- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-methyl-, cis-
• (3aS,7aR)-2-methyl-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• 62950-21-4
• DTXSID40452488
• SCHEMBL2661927
• (3aR,7aS)-2-methyl-3a,4,7,7a-tetrahydroisoindole-1,3-dione

• Inchi： 1S/C9H11NO2/c1-10-8(11)6-4-2-3-5-7(6)9(10)12/h2-3,6-7H,4-5H2,1H3/t6-,7+
• InChI Key： UAFTWHXBZBAYKV-KNVOCYPGSA-N
• SMILES： O=C1[C@@H]2CC=CC[C@@H]2C(N1C)=O

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones